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Compound of Interest

Compound Name: 2-tert-Butylbenzoic acid

Cat. No.: B086054 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling procedures for 2-
tert-Butylbenzoic acid (CAS No. 1077-58-3) in a laboratory setting. The information is

intended to support researchers, scientists, and drug development professionals in minimizing

risks and ensuring a safe working environment. Due to the limited availability of specific

toxicological data for 2-tert-Butylbenzoic acid, this guide also includes comparative data for

its isomers, 4-tert-Butylbenzoic acid and 3,5-Di-tert-butylbenzoic acid, to provide a broader

understanding of potential hazards.

Hazard Identification and Classification
2-tert-Butylbenzoic acid is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled. It is also known to cause serious eye irritation and may cause

respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H332: Harmful if inhaled

H319: Causes serious eye irritation
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H335: May cause respiratory irritation

The primary hazards are associated with its irritant properties and acute toxicity upon exposure

through oral, dermal, or inhalation routes.[2]

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-tert-Butylbenzoic acid is crucial for

its safe handling and storage.

Property
Value for 2-tert-
Butylbenzoic acid

Value for 4-tert-
Butylbenzoic acid

Value for 3,5-Di-
tert-butylbenzoic
acid

CAS Number 1077-58-3 98-73-7 16225-26-6

Molecular Formula C₁₁H₁₄O₂ C₁₁H₁₄O₂ C₁₅H₂₂O₂

Molecular Weight 178.23 g/mol [2][3] 178.23 g/mol [4][5] 234.34 g/mol

Appearance

Colorless to pale

yellow crystal or

crystalline powder[1]

White crystalline

powder[5]

White to off-white

solid

Odor Aromatic[1] Aromatic[5]
No information

available

Melting Point 74.55°C[1] 164 - 167 °C[4] Not available

Boiling Point 304.71°C (estimate)[1] Not available Not available

Density 1.0435 (estimate)[1] Not available Not available

Flash Point 135.1°C[1] > 180 °C[4] Not available

Solubility

Insoluble in water;

soluble in alcohols,

ethers, and

chlorinated

hydrocarbons.[1]

Insoluble in water;

very soluble in alcohol

and benzene.[5][6]

Not available
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Toxicological Information
Detailed toxicological data for 2-tert-Butylbenzoic acid is not readily available. The GHS

classification indicates that it is harmful. For a comparative perspective, toxicological data for

the 4-tert-butylbenzoic acid isomer is provided below. It is important to handle 2-tert-
Butylbenzoic acid with the assumption that it has a similar or greater toxicity profile.

Metric
Value for 4-tert-
Butylbenzoic acid

Species

LD50 Oral 473 mg/kg Rat[7][8]

LD50 Dermal > 2000 mg/kg Rabbit[7]

LC50 Inhalation > 1.802 mg/L (4 h) Rat[7]

Experimental Protocols and Safe Handling
Adherence to strict safety protocols is mandatory when working with 2-tert-Butylbenzoic acid.

The following sections outline general procedures that should be adapted to specific laboratory

conditions.

Synthesis of 2-tert-Butylbenzoic Acid
A general method for the synthesis of 2-tert-Butylbenzoic acid involves the reaction of O-

methyl benzoic acid with tert-butyl lithium.[1] This type of reaction requires stringent safety

measures due to the pyrophoric nature of tert-butyl lithium.

General Safety Precautions for Synthesis:

All reactions must be conducted in a certified chemical fume hood.

The reaction apparatus must be oven-dried and assembled under an inert atmosphere (e.g.,

nitrogen or argon).

Use of appropriate personal protective equipment (PPE) is mandatory (see section 5).
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Ensure that a Class D fire extinguisher (for combustible metals) is readily available when

working with organolithium reagents.

Quench the reaction and any residual organolithium reagent carefully using appropriate

procedures.

General Handling Procedures
Engineering Controls: Work with 2-tert-Butylbenzoic acid should be performed in a well-

ventilated area, preferably in a chemical fume hood, especially when handling the powder or

creating solutions.[8] Eyewash stations and safety showers must be readily accessible.

Personal Hygiene: Wash hands thoroughly after handling.[8] Do not eat, drink, or smoke in

the laboratory.

Avoiding Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents and strong bases.[1]

Exposure Controls and Personal Protection
Exposure Control Recommended Protection

Eye/Face Protection
Chemical safety goggles or a face shield are

required.

Skin Protection

Wear appropriate chemical-resistant gloves

(e.g., nitrile) and a lab coat. Ensure that there is

no exposed skin.

Respiratory Protection

If dust is generated or if working outside of a

fume hood, a NIOSH-approved respirator with a

particulate filter is necessary.

First Aid Measures
In case of exposure to 2-tert-Butylbenzoic acid, immediate medical attention is crucial.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately flush the skin with plenty of water

for at least 15 minutes while removing

contaminated clothing. Seek medical attention.

[9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[9]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them 2-4 cupfuls of milk or water. Seek

immediate medical attention.[9]

Accidental Release and Fire-Fighting Measures
Accidental Release

Small Spills: Carefully sweep up the solid material, avoiding dust generation, and place it in a

suitable, labeled container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material for disposal.

Ventilation: Ensure adequate ventilation during cleanup.

Fire-Fighting
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://patents.google.com/patent/CN102617335A/en
https://patents.google.com/patent/CN102617335A/en
https://patents.google.com/patent/CN102617335A/en
https://patents.google.com/patent/CN102617335A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Dust from this material can form an explosive mixture with air.[4] Thermal

decomposition may produce irritating and toxic gases, including carbon monoxide and

carbon dioxide.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[9]

Stability and Reactivity
Chemical Stability: Stable under normal laboratory conditions.

Conditions to Avoid: Excess heat, dust generation, and exposure to incompatible materials.

[8]

Incompatible Materials: Strong oxidizing agents and strong bases.[1]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

during combustion.[8]

Visualizing Safety Workflows
The following diagrams illustrate key decision-making processes for the safe handling of 2-tert-
Butylbenzoic acid in the laboratory.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13997~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2015:00:30~~4-tert-Butylbenzoic%20acid~~
https://pim-resources.coleparmer.com/sds/96084.pdf
https://patents.google.com/patent/CN102617335A/en
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.chembk.com/en/chem/2-tert-butylbenzoic%20acid
https://pim-resources.coleparmer.com/sds/96084.pdf
https://www.benchchem.com/product/b086054?utm_src=pdf-body
https://www.benchchem.com/product/b086054?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE) Selection

Start: Handling
2-tert-Butylbenzoic acid

Assess Task:
- Weighing solid

- Preparing solution
- Running reaction

Select Appropriate PPE

Handling Solid Powder:
- Fume hood

- Respirator (if needed)

Solid

Handling Solution:
- Fume hood

Liquid

Standard PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-tert-Butylbenzoic acid.
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Accidental Spill Response

Spill of 2-tert-Butylbenzoic acid
occurs

Assess Spill Size
and Location

Small Spill:
- Alert nearby personnel
- Don appropriate PPE

Small

Large Spill:
- Evacuate immediate area

- Alert supervisor/safety officer

Large

Clean up with appropriate
absorbent/sweep up carefully

Contain spill if safe to do so

Place waste in a sealed,
labeled container for hazardous waste

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: Decision tree for responding to a spill of 2-tert-Butylbenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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